Cas no 33564-64-6 (3-Bromo-2,4,5-trifluorobenzoic acid)

3-Bromo-2,4,5-trifluorobenzoic acid structure
33564-64-6 structure
Product Name:3-Bromo-2,4,5-trifluorobenzoic acid
CAS No:33564-64-6
MF:C7HBrF4O2
MW:272.979255437851
CID:89024
PubChem ID:298204
Update Time:2025-04-18

3-Bromo-2,4,5-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2,4,5-trifluorobenzoic acid
    • 2,4,5-TRIFLUORO-3-BROMOBENZOIC ACID
    • 3-bromo-2,4,5,6-tetrafluorobenzoic acid
    • 3-Brom-2,4,5,6-tetrafluor-benzoesaeure
    • 3-Bromo-2,4,5-Trifluorobenzoic
    • FT-0601833
    • DTXSID80305282
    • A20202
    • 33564-64-6
    • NSC170094
    • NSC-170094
    • 2,4,5-TRIFLUORO-3-BROMOBENZOIC ACID AND THE DERIVATIVES,98+%(HPLC)
    • Benzoic acid, 3-bromo-2,4,5,6-tetrafluoro-
    • Inchi: 1S/C7HBrF4O2/c8-2-3(9)1(7(13)14)4(10)6(12)5(2)11/h(H,13,14)
    • InChI Key: VHISMEDHBFHJET-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(C(=O)O)=C1F)F)F)F
    • BRN: 7584381

Computed Properties

  • Exact Mass: 271.91000
  • Monoisotopic Mass: 271.91
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.949
  • Melting Point: 122-123°C
  • Boiling Point: 285.9 °C at 760 mmHg
  • Flash Point: 126.7 °C
  • Refractive Index: 1.537
  • PSA: 37.30000
  • LogP: 2.70370

3-Bromo-2,4,5-trifluorobenzoic acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
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